Cas no 2229227-79-4 (tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate
• CAS No: 2229227-79-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6019563
• PubChem ID: 165979607
• Update Time: 2025-06-11

tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate
• 2229227-79-4
• EN300-1902985
• tert-butyl N-{1-[1-(1-hydroxyethyl)cyclopropyl]ethyl}-N-methylcarbamate

• Inchi： 1S/C13H25NO3/c1-9(13(7-8-13)10(2)15)14(6)11(16)17-12(3,4)5/h9-10,15H,7-8H2,1-6H3
• InChI Key： LWHCALSPFDKTBZ-UHFFFAOYSA-N
• SMILES： OC(C)C1(C(C)N(C(=O)OC(C)(C)C)C)CC1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate

Introduction to Tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate (CAS No. 2229227-79-4)

Tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229227-79-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl and cyclopropyl substituents, contribute to its distinct chemical properties and potential biological activities.

The molecular structure of Tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate consists of a carbamate functional group linked to a tert-butyl group and a cyclopropylethyl moiety. The presence of the 1-hydroxyethyl chain introduces a hydrophilic segment, which can influence solubility and interaction with biological targets. This combination of hydrophobic and hydrophilic regions makes the compound a promising candidate for drug design, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of this compound more effectively. Studies have suggested that the tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate structure may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for the development of small-molecule inhibitors. For instance, preliminary docking studies have indicated that this compound could interact with enzymes involved in metabolic pathways, potentially leading to applications in treating metabolic disorders.

In addition to its pharmaceutical potential, the CAS No. 2229227-79-4 compound has shown promise in material science applications. The rigid cyclopropyl ring and the bulky tert-butyl group contribute to its stability and resistance to degradation, making it suitable for use in specialty polymers and coatings. Researchers are exploring its incorporation into advanced materials that require enhanced thermal and mechanical properties.

The synthesis of Tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate involves multi-step organic reactions, including condensation reactions between carbamic acid derivatives and appropriate alkyl halides. The introduction of the cyclopropylethyl group requires careful handling due to its strained ring structure, which can influence reaction outcomes. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

From a regulatory perspective, compounds like Tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate (CAS No. 2229227-79-4) must undergo rigorous testing to ensure safety and efficacy before they can be commercialized. This includes toxicological studies to assess potential side effects and pharmacokinetic evaluations to understand how the body processes the compound. The growing interest in this area has led to increased funding for research aimed at developing new methodologies for drug discovery and development.

The role of tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate in medicinal chemistry is further highlighted by its potential as an intermediate in the synthesis of more complex drug molecules. Its structural features allow for modifications that can enhance bioavailability, target specificity, and overall therapeutic efficacy. As computational tools become more sophisticated, virtual screening methods are being used to identify novel derivatives with improved properties.

Future research directions may focus on exploring the pharmacological profile of CAS No. 2229227-79-4 compounds in vivo. Animal models provide a critical step in understanding how these molecules behave in living systems, offering insights into their mechanisms of action and potential therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications.

The versatility of Tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate extends beyond pharmaceuticals into other areas such as agrochemicals. Derivatives of this compound may exhibit properties that make them effective as pesticides or herbicides, contributing to sustainable agricultural practices. The development of environmentally friendly chemical solutions is a growing priority in global research efforts.

In conclusion, Tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylethyl}-N-methylcarbamate (CAS No. 2229227-79-4) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural attributes position it as a valuable building block for drug discovery, material science innovations, and sustainable chemistry solutions. As research continues to uncover new possibilities for this molecule, its significance in advancing scientific knowledge is likely to grow significantly.